Cas no 20942-68-1 (2-Bromo-5-tert-butylphenol)

• Product Name: 2-Bromo-5-tert-butylphenol
• CAS No: 20942-68-1
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• MDL: MFCD15527201
• CID: 238866
• PubChem ID: 12336218
• Update Time: 2025-04-19

2-Bromo-5-tert-butylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-5-(1,1-dimethylethyl)-
• 2-bromo-5-tert-butylphenol
• E91063
• SCHEMBL815815
• 2-bromo-5-t-butylphenol
• CS-0190832
• DTXSID90491367
• MFCD15527201
• AKOS024258201
• 2-bromo-5-(1,1-dimethylethyl)phenol
• KSYHPGHAMBDJLG-UHFFFAOYSA-N
• 2-Bromo-5-(tert-butyl)phenol
• EN300-126838
• 20942-68-1
• MB14748
• 2-Bromo-5-tert-butylphenol

• MDL： MFCD15527201
• Inchi： 1S/C10H13BrO/c1-10(2,3)7-4-5-8(11)9(12)6-7/h4-6,12H,1-3H3
• InChI Key： KSYHPGHAMBDJLG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1O)C(C)(C)C

Computed Properties

• Exact Mass: 228.01499
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 138 ºC (13 Torr)
• Flash Point: 113.6±21.8 ºC,
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 20.23